2-(5-acetamido-2-(4-fluorophenyl)-3-oxo-2,3-dihydro-1H-indazol-1-yl)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[5-acetamido-2-(4-fluorophenyl)-3-oxoindazol-1-yl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C25H23FN4O3/c1-3-17-6-4-5-7-22(17)28-24(32)15-29-23-13-10-19(27-16(2)31)14-21(23)25(33)30(29)20-11-8-18(26)9-12-20/h4-14H,3,15H2,1-2H3,(H,27,31)(H,28,32)
• InChI Key: YHODTGSSIYKLEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)NC(=O)C)C(=O)N2C4=CC=C(C=C4)F
• Molecular Formula: C25H23FN4O3
• Molecular Weight: 446.5 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the acetamido group might be hydrolyzed under acidic or basic conditions, and the aryl-aryl bond could potentially undergo electrophilic aromatic substitution.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to the one mentioned have been synthesized and evaluated for various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and assessed for their anti-inflammatory activities, with certain derivatives showing significant effects K. Sunder & Jayapal Maleraju, 2013.

Antiplasmodial Properties

Research into N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides highlights their potential in vitro antiplasmodial properties against Plasmodium falciparum, suggesting these compounds' relevance in malaria research. The structural features, such as the presence of fluorophenyl groups, contribute to their biological activity, drawing parallels to the compound for potential antimalarial investigations M. Mphahlele, M. M. Mmonwa, & Y. Choong, 2017.

Antitumor Activities

The synthesis of compounds bearing the indazolyl acetamide moiety, similar to the one being queried, has also been explored for their antitumor activities. This research indicates a possible area of application for the compound , in the development of new anticancer agents Xiong Jing, 2011.

Antibacterial Evaluation

Isoxazolinyl oxazolidinones, sharing a resemblance in functional groups with the compound of interest, have been synthesized and evaluated for their antibacterial activity against resistant bacteria. This suggests potential applications in designing new antibiotics or studying mechanisms of bacterial resistance V. Varshney et al., 2009.